Cas no 1782597-80-1 (3-(3-Ethyloxetan-3-yl)propanoic acid)

• Product Name: 3-(3-Ethyloxetan-3-yl)propanoic acid
• CAS No: 1782597-80-1
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5460003
• PubChem ID: 68652380
• Update Time: 2025-05-23

3-(3-Ethyloxetan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethyloxetan-3-yl)propanoic acid
• 3-Oxetanepropanoic acid, 3-ethyl-
• 3-(3-Ethyloxetan-3-yl)propanoic acid

• Inchi： 1S/C8H14O3/c1-2-8(5-11-6-8)4-3-7(9)10/h2-6H2,1H3,(H,9,10)
• InChI Key： MZWNCKWQEWIIOB-UHFFFAOYSA-N
• SMILES： O1CC(CC)(CCC(=O)O)C1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5

Additional information on 3-(3-Ethyloxetan-3-yl)propanoic acid

Recent Advances in the Application of 3-(3-Ethyloxetan-3-yl)propanoic acid (CAS: 1782597-80-1) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-Ethyloxetan-3-yl)propanoic acid (CAS: 1782597-80-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This oxetane-containing carboxylic acid derivative has been explored as a versatile building block in drug discovery, particularly in the design of novel small-molecule inhibitors and prodrugs. Recent studies have highlighted its role in improving pharmacokinetic properties, such as solubility and metabolic stability, while maintaining target engagement.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(3-Ethyloxetan-3-yl)propanoic acid as a key intermediate in the synthesis of potent kinase inhibitors. The oxetane moiety was found to significantly enhance membrane permeability while reducing susceptibility to oxidative metabolism, addressing common challenges in kinase inhibitor development. Researchers successfully incorporated this scaffold into lead compounds targeting EGFR mutations, showing improved bioavailability compared to traditional analogs.

In the area of antibody-drug conjugates (ADCs), 3-(3-Ethyloxetan-3-yl)propanoic acid has emerged as a promising linker component. Its stability in circulation combined with controlled release properties under specific physiological conditions makes it particularly valuable for targeted cancer therapies. Recent preclinical data presented at the 2024 American Chemical Society National Meeting showed that ADCs utilizing this linker demonstrated superior tumor-to-normal tissue ratios in xenograft models compared to conventional maleimide-based linkers.

The compound's application extends to PROTAC (Proteolysis Targeting Chimera) technology, where its incorporation has been shown to optimize the ternary complex formation between the target protein, E3 ligase, and the PROTAC molecule. A recent Nature Chemical Biology publication detailed how the oxetane ring's conformational constraints contribute to enhanced binding kinetics and proteasomal degradation efficiency for challenging targets.

From a synthetic chemistry perspective, novel methodologies have been developed for the large-scale production of 3-(3-Ethyloxetan-3-yl)propanoic acid with improved yield and purity. A 2024 Organic Process Research & Development paper described an innovative continuous flow process that addresses previous challenges in oxetane ring formation and subsequent functionalization, making this valuable building block more accessible for medicinal chemistry programs.

Looking forward, the unique properties of 3-(3-Ethyloxetan-3-yl)propanoic acid position it as a key player in addressing current challenges in drug discovery, particularly in the areas of targeted protein degradation, covalent inhibitor design, and next-generation bioconjugation strategies. Ongoing clinical trials featuring compounds derived from this scaffold are expected to provide valuable insights into its translational potential in the coming years.